Cas no 76789-47-4 (2-(hydroxymethyl)-4-methylpentanoic acid)

• Product Name: 2-(hydroxymethyl)-4-methylpentanoic acid
• CAS No: 76789-47-4
• Molecular Formula: C₇H₁₄O₃
• Molecular Weight: 146.184
• CID: 3482594
• PubChem ID: 11789343

2-(hydroxymethyl)-4-methylpentanoic acid Properties

Names and Identifiers

• PENTANOIC ACID, 2-(HYDROXYMETHYL)-4-METHYL-
• 2-(hydroxymethyl)-4-methylpentanoic acid
• ONJOLGIAGJAUMW-UHFFFAOYSA-N
• AKOS006377457
• 2-(Hydroxymethyl)-4-methylvaleric acid
• 4-Methyl-2-(hydroxymethyl)pentanoic acid
• 2-(hydroxymethyl)-4-methyl-pentanoic Acid
• 76789-47-4
• 2-(hydroxymethyl)-4-methyl-pentanoicAcid
• EN300-1296918
• SCHEMBL1257700

• InChIKey： ONJOLGIAGJAUMW-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O3/c1-5(2)3-6(4-8)7(9)10/h5-6,8H,3-4H2,1-2H3,(H,9,10)

Computed Properties

• Exact Mass: 146.094294304Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 146.094294304Da
• Heavy Atom Count: 10
• Complexity: 109
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids